Cas no 7722-76-1 (Ammonium dihydrogen phosphate)

Ammonium dihydrogen phosphate Properties

Names and Identifiers

• Ammonium dihydrogen phosphate
• Ammonium phosphate monobasic
• Ammonium dihydrogen orthophosphate
• Ammoniumphosphate-monobasic
• azanium,dihydrogen phosphate
• MONOAMMONIUM PHOSPHATE (MAP)
• AMMoniuM acid phosphate
• AMMoniuM biphosphate
• Ammonium dihydrogen phosphate ,Ammonium biphosphate ,Primary ammonium phosphate ,Ammonium acid phosphate ,mono-Ammonium phosphate
• AMMoniuM dihydrogen phosphate, Matrix Modifier Solution, Specpure
• MAP
• Monoammonium phosphate
• Mono-AMMoniuM phosphate
• PriMary aMMoniuM phosphate
• APM
• Ammonium phosphate
• Phosphoric acid, monoammonium salt
• Ammonium monophosphate
• Ammonium dihydrophosphate
• Ammonium dihydrogenphosphate
• Ammonium diacid phosphate
• Monoammonium dihydrogen phosphate
• Monoammonium orthophosphate
• Monoammonium acid phosphate
• Monobasic ammonium phosphate
• Ammonium monobasic phosphate
• Dihydrogen ammonium phosphate
• Ammonium phos
• Phosphoric Acid Ammonium Salt (1:1)
• +Expand

• MDL： MFCD00003396
• InChIKey： LFVGISIMTYGQHF-UHFFFAOYSA-N
• Inchi： 1S/H3N.H3O4P/c;1-5(2,3)4/h1H3;(H3,1,2,3,4)
• SMILES： P(=O)([O-])(O[H])O[H].[N+]([H])([H])([H])[H]

Computed Properties

• Exact Mass: 115.00300
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 0
• Heavy Atom Count: 6
• Complexity: 49.8
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 81.6

Experimental Properties

• LogP: -0.60470
• PSA: 90.81000
• Merck: 14,543
• Water Partition Coefficient: 368 g/L (20 ºC)
• Melting Point: 190 °C (dec.) (lit.)
• Solubility: H2O: 0.1 M at 20 °C, clear, colorless
• Color/Form: Colorless transparent orthorhombic crystals
• PH: 3.8-4.4 (25℃, 50mg/mL in H2O)
• Solubility: 1g of product is dissolved in 2.5ml of water. Slightly soluble in ethanol, insoluble in acetone. The aqueous solution is acidic.
• Sensitiveness: Sensitive to humidity
• Density: 1.803

Ammonium dihydrogen phosphate Security Information

• Symbol: GHS07
• RTECS：TC6587000
• WGK Germany：1
• Safety Instruction： S24/25
• Packing Group：III
• Risk Phrases：R36/37/38
• Hazard Level：8
• Dangerous goods sign： F C Xn
• Hazardous Material transportation number：UN3264
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338,P302+P352,P321,P405,P501
• Risk Phrases： 36/37/38
• Signal Word：Warning
• TSCA：Yes

Ammonium dihydrogen phosphate Customs Data

• Customs Data：

  China Customs Code:

  3105400000

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Solvents and Organic Chemicals Organic Solvents